Cas no 5350-57-2 ((diphenylmethylidene)hydrazine)

• Product Name: (diphenylmethylidene)hydrazine
• CAS No: 5350-57-2
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• MDL: MFCD00007624
• CID: 45758
• PubChem ID: 79304
• Update Time: 2026-02-02

(diphenylmethylidene)hydrazine Chemical and Physical Properties

Names and Identifiers

• (Diphenylmethylene)hydrazine
• BENZOPHENONE HYDRAZONE
• BENZOPHENONE HYDROZONE
• diphenyldiazomethane precursor
• DIPHENYLMETHANONE HYDRAZONE
• HYDRAZINE OF BENZOPHENONE
• TIMTEC-BB SBB007642
• Benzophenoneimine N-amino-
• diphenylketohydrazone
• diphenylketonehydrazone
• diphenyl-methanonhydrazone
• Methanone, diphenyl-, hydrazone
• Di(phenyl)methylidenehydrazine
• (α-Phenylbenzylidene)hydrazine
• 1-(Diphenylmethylene)hydrazine
• 1-Benzhydrylidenehydrazine
• α-Phenylbenzylidenehydrazine
• Benzophenone hydrazo
• Benzophenoneimine N-amino
• diphenyl hydrazone
• Diphenyl-methanone Hydrazone
• Starting for diphenyldiazomethane
• Benzophenonehydrazone
• Benzophenone, hydrazone
• Diphenyl ketone hydrazone
• (diphenylmethylidene)hydrazine
• benzhydrylidenehydrazine
• benzhydrylidene-hydrazine
• S2WWI81YAL
• QYCSNMDOZNUZIT-UHFFFAOYSA-N
• Benzophenone, hydrazone (6CI,7CI,8CI)
• Benzophenone hydrazone, 98+%
• D
• Benzophenone hydrazone,98%
• E82988
• NSC43
• NSC-43
• W-105728
• InChI=1/C13H12N2/c14-15-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,14H2
• B1163
• Benzophenone hydrazone;
• FT-0622721
• 5350-57-2
• Methanone, hydrazone
• AI3-52536
• CS-W010590
• N-(DIPHENYLMETHYLENE)HYDRAZINE
• BENZOPHENONHYDRAZONE
• Diphenylhydrazon
• AS-11962
• AB00374770-05
• F9995-0250
• Diphenylmethanone hydrazone #
• Benzophenone hydrazone, 96%
• Methanone diphenyl hydrazone
• SCHEMBL1141828
• CHEMBL1881268
• Benzophenonehydrazone (BPH)
• MFCD00007624
• EN300-19840
• AE-848/30735021
• Diphenylmethylidenehydrazine
• EINECS 226-321-8
• QYCSNMDOZNUZIT-UHFFFAOYSA-
• AKOS000119692
• SMR000475984
• CBDivE_000311
• NSC 43
• HMS1577E15
• DTXSID6063806
• MLS001181010
• Diphenylketone hydrazone
• UNII-S2WWI81YAL
• HMS2776F08
• NS00032773
• STK328083
• doi:10.14272/QYCSNMDOZNUZIT-UHFFFAOYSA-N.1
• DB-052347

• MDL： MFCD00007624
• Inchi： 1S/C13H12N2/c14-15-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,14H2
• InChI Key： QYCSNMDOZNUZIT-UHFFFAOYSA-N
• SMILES： N(=C(/C1C=CC=CC=1)\C1C=CC=CC=1)/N
• BRN： 1910177

Computed Properties

• Exact Mass: 196.10000
• Monoisotopic Mass: 196.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 38.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.1
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 230°C/55mmHg(lit.)
• Flash Point: 146°C
• Refractive Index: 1.5014 (estimate)
• Solubility: Soluble in ether, benzene, chloroform and other organic solvents.
• PSA: 38.38000
• LogP: 3.09800
• Solubility: Not determined

(diphenylmethylidene)hydrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：PC4954487
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (diphenylmethylidene)hydrazine

Chemical Profile of (diphenylmethylidene)hydrazine (CAS No. 5350-57-2)

CAS No. 5350-57-2, identified chemically as (diphenylmethylidene)hydrazine, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a hydrazine moiety attached to a benzylidene group, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The compound's structure, characterized by two phenyl rings linked through a central carbon atom bonded to a nitrogen-containing hydrazine group, imparts unique electronic and steric properties that make it a valuable intermediate in the synthesis of more complex molecules.

The (diphenylmethylidene)hydrazine molecule exhibits notable chemical behavior that has been extensively studied in academic and industrial research settings. Its ability to participate in condensation reactions with various carbonyl compounds makes it a useful building block for constructing heterocyclic frameworks. These frameworks are often found in biologically active compounds, including pharmaceuticals and agrochemicals. The hydrazine functionality, in particular, is known for its reactivity with aldehydes and ketones, leading to the formation of Schiff bases—compounds that have been explored for their antimicrobial, antifungal, and anti-inflammatory properties.

Recent advancements in the field of drug discovery have highlighted the importance of (diphenylmethylidene)hydrazine as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzylidene moiety's ability to engage in π-stacking interactions with biological targets further enhances its utility in medicinal chemistry.

In addition to its role in pharmaceutical synthesis, (diphenylmethylidene)hydrazine has found applications in materials science. Its ability to form coordination complexes with transition metals has been exploited in the development of catalysts for organic transformations. These catalysts are essential for facilitating reactions under milder conditions, thereby improving sustainability and efficiency in chemical manufacturing processes. The compound's stability under various reaction conditions also makes it a preferred choice for industrial applications where consistency and reliability are paramount.

The synthesis of (diphenylmethylidene)hydrazine typically involves the condensation of benzaldehyde with hydrazine hydrate under controlled conditions. This reaction is straightforward yet requires careful optimization to achieve high yields and purity. Recent studies have focused on improving synthetic methodologies by employing green chemistry principles, such as solvent-free reactions or the use of catalytic amounts of acids or bases. These innovations not only enhance the efficiency of the synthesis but also minimize environmental impact.

The pharmacological properties of (diphenylmethylidene)hydrazine derivatives continue to be a subject of intense research. Studies have demonstrated that modifications to the phenyl rings or the hydrazine group can significantly alter the biological activity of the compound. For example, electron-withdrawing substituents on the phenyl rings can enhance binding affinity by increasing the electrophilicity of the benzylidene group. Conversely, electron-donating groups may promote solubility and bioavailability, making such derivatives more suitable for therapeutic use.

The role of computational chemistry in understanding the behavior of (diphenylmethylidene)hydrazine cannot be overstated. Molecular modeling techniques have enabled researchers to predict the interactions between this compound and biological targets with high precision. This has accelerated the discovery process by allowing virtual screening of potential derivatives before experimental synthesis. Such computational approaches are integral to modern drug discovery pipelines, where rapid identification of promising candidates is crucial.

In conclusion, (diphenylmethylidene)hydrazine (CAS No. 5350-57-2) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for this molecule, its importance in scientific innovation is likely to grow further.